Cas no 67264-20-4 (4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol)

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol structure
67264-20-4 structure
Product Name:4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
CAS No:67264-20-4
MF:C15H16O3
MW:244.285744667053
CID:965678
PubChem ID:320671
Update Time:2025-04-19

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
    • 4-[(4-methoxyphenyl)methyl]-5-methylbenzene-1,2-diol
    • NSC 269115
    • DTXSID70313331
    • NSC269115
    • 67264-20-4
    • OBTUSAQUINONE DERIV JURD 2287
    • NSC-269115
    • Inchi: 1S/C15H16O3/c1-10-7-14(16)15(17)9-12(10)8-11-3-5-13(18-2)6-4-11/h3-7,9,16-17H,8H2,1-2H3
    • InChI Key: JAZQZZXWENNEBA-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=C(C=1)CC1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen